N-(2-{[(methylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)butanamide

• IUPAC Name: N-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]butanamide
• InChI: InChI=1S/C16H19N3O2S2/c1-3-7-12(20)18-15-14(11-8-5-4-6-9-11)19-16(23-15)22-10-13(21)17-2/h4-6,8-9H,3,7,10H2,1-2H3,(H,17,21)(H,18,20)
• InChI Key: IIVJPSUTZIEJST-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(N=C(S1)SCC(=O)NC)C2=CC=CC=C2
• Molecular Formula: C16H19N3O2S2
• Molecular Weight: 349.5 g/mol

Description

“N-(2-{[(methylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)butanamide” is an organic compound that contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, a phenyl ring, and a carbamoyl group. The thiazole ring is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the attention of scientists due to their potential as biologically active compounds. Researchers explore these derivatives to design advanced drugs with diverse effects. The unique structure of N-(2-((2-(methylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)butyramide makes it an interesting candidate for drug development. .

Neurodegenerative Disease Research

Environmental factors influence neurodegenerative diseases. For instance, exposure to toxins like the cyanotoxin β-N-methylamino-L-alanine (BMAA) can bioaccumulate in common food sources. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological target it interacts with. Thiazole derivatives have been found to have various biological activities, but the specific mechanism of action for this compound is not known without further study.

Future Directions

Thiazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.